Methyl 4-(hydrazinomethyl)benzoate hydrochloride

• IUPAC Name: methyl 4-(hydrazinylmethyl)benzoate;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c1-13-9(12)8-4-2-7(3-5-8)6-11-10;/h2-5,11H,6,10H2,1H3;1H
• InChI Key: BGGKIOFDMBHUSK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CNN.Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol

Description

Methyl 4-(hydrazinomethyl)benzoate hydrochloride is a useful research compound. Its molecular formula is C9H13ClN2O2 and its molecular weight is 216.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of methyl 4-[[(2-methylpropan-2-yl)oxycarbonyl-[(2-methylpropan-2-yl)oxycarbonylamino]amino]methyl]benzoate (Intermediate#54) (3.3 g, 8.67 mmol) in 4M HCl in Dioxane (100 mL) was stirred overnight at ambient temperature. The solvent was removed under reduced pressure and the resulting solid was dissolved in hot MeOH. The hot suspension was filtered then evaporated in vacuo to give a solid. This solid was triturated with ether, filtered then dried under high vac to yield the title compound as a yellow solid (1.5 g, 80%).

Synthesis routes and methods II

Procedure details

A solution of methyl 4-[[(2-methylpropan-2-yl)oxycarbonyl-[(2-methylpropan-2-yl)oxycarbonylamino]amino]methyl]benzoate (Intermediate #54) (3.3 g, 8.67 mmol) in 4M to HCl in Dioxane (100 mL) was stirred overnight at ambient temperature. The solvent was removed under reduced pressure and the resulting solid was dissolved in hot MeOH. The hot suspension was filtered then evaporated in vacuo to give a solid. This solid was triturated with ether, filtered then dried under high vac to yield the title compound as a yellow solid (1.5 g, 80%).

Synthesis routes and methods III

Procedure details

To the intermediate from step C (1.89 g, 6.75 mmol) was added HCl (4.0 M in dioxane, 100 mL). After stirring the reaction for 16 hours it was concentrated in vacuo to give a white powder. 1H NMR (CD3OD, 500 MHz): 8.09 (d, J=8.0 Hz, 2H), 7.57 (d, J=8.0 Hz, 2H), 4.21 (s, 2H), 3.93 (s, 3H). LC-MS=0.77; (M+H)=181.